![molecular formula C13H9N3O3S B8560619 5-[(4-Methoxyquinazolin-6-yl)methylidene]-1,3-thiazolidine-2,4-dione CAS No. 648450-06-0](/img/structure/B8560619.png)
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:12]2[C:7](=[CH:8][CH:9]=[C:10]([CH:13]=O)[CH:11]=2)[N:6]=[CH:5][N:4]=1.[S:15]1[CH2:19][C:18](=[O:20])[NH:17][C:16]1=[O:21]>>[CH3:1][O:2][C:3]1[C:12]2[C:7](=[CH:8][CH:9]=[C:10]([CH:13]=[C:19]3[S:15][C:16](=[O:21])[NH:17][C:18]3=[O:20])[CH:11]=2)[N:6]=[CH:5][N:4]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=NC=NC2=CC=C(C=C12)C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=NC=NC2=CC=C(C=C12)C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(NC(C1)=O)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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COC1=NC=NC2=CC=C(C=C12)C=C1C(NC(S1)=O)=O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
